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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for 2-
Cyclohexylethanol, a key intermediate in various chemical syntheses. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and minimizing potential risks
associated with the use of this compound. This document outlines the toxicological profile,
emergency procedures, and proper handling and storage protocols, supported by quantitative
data and standardized experimental methodologies.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-Cyclohexylethanol is
fundamental to its safe handling. These properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1346017?utm_src=pdf-interest
https://www.benchchem.com/product/b1346017?utm_src=pdf-body
https://www.benchchem.com/product/b1346017?utm_src=pdf-body
https://www.benchchem.com/product/b1346017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 4442-79-9 [11[2][3][4]
Molecular Formula C8H160 [1][4]
Molecular Weight 128.21 g/mol [11[31[41[5]
Appearance Colorless liquid [31[6]
Boiling Point 206-207 °C at 745 mmHg [3][5]
Melting Point -20 °C [3]

Flash Point 86 °C (186.8 °F) - closed cup [5]

Density 0.919 g/mL at 25 °C [31[5]
Solubility Insoluble in water [7]

Section 2: Toxicological Profile and Hazard
Classification

2-Cyclohexylethanol is classified as harmful if swallowed and in contact with skin.[1][2][5] The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard information:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Pictogram:
walt text

Signal Word: Warning[5]

Toxicity Data:
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Test Species Route Value
LD50 Rabbit Oral 940 mg/kg
LD50 Rabbit Dermal 1220 mg/kg

Section 3: Experimental Protocols for Safety
Assessment

The toxicological data for 2-Cyclohexylethanol are determined through standardized
experimental protocols. The following are summaries of the methodologies based on OECD
guidelines, which are internationally recognized for chemical safety testing.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.[8]

e Principle: A single dose of the substance is administered to animals via gavage.[8]
o Test Animals: Typically, rats are used.[8]
» Procedure:

o Animals are fasted prior to dosing.[8]

o The test substance is administered in graduated doses to several groups of animals, with
one dose per group.[8]

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.[8]

o The LD50 (the dose causing death in 50% of the test animals) is calculated.[8]

Acute Dermal Toxicity (Based on OECD Guideline 402)

This guideline provides a method for assessing the potential for a substance to cause toxicity
from a single, short-term dermal exposure.[9][10][11][12][13]
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e Principle: The substance is applied to a shaved area of the skin of the test animals.[9][10]
o Test Animals: Rats, rabbits, or guinea pigs are commonly used.[10]
e Procedure:

o The test substance is applied uniformly over an area of approximately 10% of the total
body surface.[11]

o The treated area is covered with a porous gauze dressing for a 24-hour exposure period.
[10][11]

o Observations for signs of toxicity and mortality are made for at least 14 days.[9][10]

o The LD50 is determined.[10]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to determine the potential of a substance to cause reversible or
irreversible inflammatory changes to the skin.[14][15][16][17][18]

 Principle: A single dose of the test substance is applied to a small area of the skin.[16][17]
e Test Animals: The albino rabbit is the preferred species.[16][17]

e Procedure:

o

The substance is applied to a small patch of skin (approximately 6 cm?).[16]

[¢]

The exposure duration is typically 4 hours.[16]

[¢]

Skin reactions, such as erythema (redness) and edema (swelling), are evaluated at
specific intervals (1, 24, 48, and 72 hours) after patch removal.[15]

o

The reversibility of any observed effects is assessed for up to 14 days.[16]
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This method assesses the potential of a substance to produce irritation or corrosion when
applied to the eye.[19][20][21][22][23]

¢ Principle: A single dose of the substance is applied into the conjunctival sac of one eye of the
test animal.[20][22][23]

o Test Animals: The albino rabbit is the recommended species.[22][23]

» Procedure:
o The test substance is instilled into one eye, with the other eye serving as a control.[19][20]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[22]

o Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.
[21]

o The duration of the observation period is sufficient to fully evaluate the reversibility of the
effects.[19][22]

Section 4: Safety and Handling Precautions
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 2-Cyclohexylethanol:

o Eye/Face Protection: Chemical safety goggles or a face shield.[2]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[2]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should be
used.
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Personal Protective Equipment (PPE) for 2-Cyclohexylethanol
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Caption: Recommended Personal Protective Equipment for 2-Cyclohexylethanol.

Handling and Storage

» Handling: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,
or smoke when using this product. Avoid contact with eyes, skin, and clothing.[24] Ensure
adequate ventilation.[24]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][24] Store
away from incompatible materials such as strong oxidizing agents, acid chlorides, and acid
anhydrides.[2][24]

Section 5: Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

If swallowed, call a poison center or
Ingestion doctor/physician if you feel unwell. Rinse mouth.
Do NOT induce vomiting.[2][24]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[24]

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. Get medical
attention if you feel unwell. Wash clothing before
reuse.[2][24]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get
medical attention.[2][24]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards: Combustible liquid. In a fire, hazardous combustion products such as
carbon monoxide and carbon dioxide may be formed.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.[2]

e Environmental Precautions: Should not be released into the environment.[2]
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e Containment and Cleanup: Absorb the spill with inert material (e.g., dry sand or earth) and
place it in a suitable chemical waste container.[24]

Section 6: Logical Workflow for Chemical Safety
Assessment

The following diagram illustrates a typical workflow for assessing the safety of a chemical
substance like 2-Cyclohexylethanol, incorporating both in silico and in vitro methods before
proceeding to in vivo testing to adhere to the principles of the 3Rs (Replacement, Reduction,
and Refinement).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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